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Introduction

Caffeine (1,3,7-trimethylxanthine) is a central nervous system stimulant widely used in
pharmaceutical formulations for its analgesic adjuvant and diuretic properties. Accurate
guantification of caffeine in these formulations is crucial for ensuring product quality, safety, and
efficacy. UV-Vis spectrophotometry offers a simple, rapid, and cost-effective method for the
determination of caffeine content.[1][2][3][4] This application note provides a detailed protocol
for the quantification of caffeine in pharmaceutical tablets using UV-Vis spectrophotometry,
including method validation parameters as per ICH guidelines.

Principle

The method is based on the principle that caffeine exhibits strong absorbance in the ultraviolet
(UV) region of the electromagnetic spectrum.[5] The wavelength of maximum absorbance
(Amax) for caffeine is typically observed between 272 nm and 274 nm.[6][7][8] By creating a
calibration curve of known caffeine concentrations versus their corresponding absorbance
values, the concentration of caffeine in an unknown sample can be determined by measuring
its absorbance and interpolating from the curve, following the Beer-Lambert law.

Experimental Protocols

1. Instrumentation and Materials
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 Instrumentation: A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette.[2]

e Reagents and Solvents:

o Caffeine reference standard (analytical grade)

o Distilled water or 0.1 N Hydrochloric Acid (HCI) as solvent[9][10]

o Whatman filter paper No. 41 or equivalent syringe filters (0.45 pm)[11]

e Glassware: Volumetric flasks (100 mL, 50 mL, 10 mL), pipettes, beakers.

2. Preparation of Standard Solutions

2.1. Preparation of Stock Standard Solution (100 pg/mL)

o Accurately weigh 10 mg of caffeine reference standard.[11]

e Transfer the weighed standard into a 100 mL volumetric flask.

e Dissolve the caffeine in approximately 50 mL of the chosen solvent (distilled water or 0.1 N
HCI).

o Make up the volume to 100 mL with the solvent and mix thoroughly.[9][11]

2.2. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock standard solution as
described in the table below:
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Volume of Stock Solution (100 pg/mL) to

Target Concentration (ug/mL) be diluted to 10 mL
e diluted to 10 m

5 0.5mL
10 1.0 mL
15 1.5mL
20 2.0 mL
25 2.5mL

. Sample Preparation (from Tablets)
Weigh and finely powder 20 tablets to ensure homogeneity.[11]
Accurately weigh a portion of the powdered tablets equivalent to 10 mg of caffeine.
Transfer the weighed powder to a 100 mL volumetric flask.

Add approximately 70 mL of the solvent and sonicate for 15 minutes to ensure complete
dissolution of the caffeine.[11]

Make up the volume to 100 mL with the solvent and mix well.

Filter the solution through a Whatman filter paper No. 41 or a 0.45 um syringe filter to
remove any insoluble excipients.[11]

Dilute the filtered solution with the solvent to obtain a theoretical concentration that falls
within the range of the calibration curve (e.g., dilute 1 mL of the filtrate to 10 mL to get a
theoretical concentration of 10 pg/mL).

. Spectrophotometric Analysis

Set the UV-Vis spectrophotometer to scan a wavelength range of 200-400 nm to determine
the Amax of caffeine. The expected Amax is around 273 nm.

Use the solvent as a blank to zero the spectrophotometer.[9]
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» Measure the absorbance of each working standard solution and the prepared sample
solution at the determined Amax.

e Record the absorbance values.
5. Data Analysis

o Construct a calibration curve by plotting the absorbance of the working standard solutions
against their corresponding concentrations.

o Perform a linear regression analysis on the calibration curve to obtain the equation of the line
(y = mx + c¢) and the correlation coefficient (R?).

o Determine the concentration of caffeine in the sample solution by substituting its absorbance
value into the regression equation.

o Calculate the amount of caffeine per tablet using the following formula:
Amount of Caffeine per Tablet (mg) = (C xD x V) /W
Where:
o C = Concentration of caffeine from the calibration curve (ug/mL)
o D = Dilution factor of the sample solution
o V = Initial volume of the sample preparation (mL)
o W = Weight of the powdered tablet taken (mg)

Method Validation Summary

The described method should be validated according to ICH guidelines to ensure its suitability
for its intended purpose. Key validation parameters are summarized below.
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Parameter Typical Specification Example Results
A linear relationship between
) o absorbance and concentration
_ _ Correlation coefficient (R?) 2 , _ _
Linearity is typically observed in the

0.999

range of 5-25 pug/mL with an R?2
value of 0.999.[1][12]

Accuracy (% Recovery)

98.0% - 102.0%

Recovery studies have shown
accuracy to be in the range of
99.46% to 100.67%.[2][3]

Precision (%RSD)

Intra-day: < 2% Inter-day: < 2%

The %RSD for repeatability is
typically found to be less than
2%.[11]

Limit of Detection (LOD)

Reportable value

Can be determined based on
the standard deviation of the
response and the slope of the

calibration curve.

Limit of Quantification (LOQ)

Reportable value

Can be determined based on
the standard deviation of the
response and the slope of the

calibration curve.

Specificity

No interference from excipients

The UV spectrum of the
sample should be similar to
that of the standard, and
excipients should not show
significant absorbance at the

analytical wavelength.[2]

Experimental Workflow Diagram
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Sample Preparation (Tablets)

;
[Preparation of Standard Solutions] (Weigh and Powder Tablets]
: ;
( Prepare 100 pg/mL Stock Solution ) ( Dissolve in Solvent and Sonicate ] ( UV-Vis Spectrophotometric Analysis ]
; : ;
(Prepare Working Standards (5-25 pg/mL) [ Filter and Dilute to Working Range) [ Set Amax (approx. 273 nm) ]
;
Measure Absorbance of Standards and Sample
;
[ Construct Calibration Curve ]
;
( Perform Linear Regression (y = mx + ¢, R?) )
;
[ Quantify Caffeine in Sample ]

Report Results (mg/tablet)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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